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Compound of Interest

N-(2-(4-

Compound Name: bromophenoxy)ethyl)cyclopropana
mine

CAS No.: 18381-82-3

Cat. No.: B1386479

Abstract

This document provides a comprehensive guide for the synthesis of N-(2-(4-
bromophenoxy)ethyl)cyclopropanamine, a novel secondary amine with potential
applications in pharmaceutical and materials science research. The synthetic route described
herein is a nucleophilic substitution reaction involving the alkylation of cyclopropanamine with
1-bromo-2-(4-bromophenoxy)ethane. This application note details the underlying chemical
principles, a step-by-step experimental protocol, safety precautions, and expected outcomes.
The information is tailored for researchers, scientists, and professionals in the field of drug
development and organic synthesis.

Introduction

The alkylation of amines is a fundamental transformation in organic chemistry, pivotal for the
construction of more complex nitrogen-containing molecules from simpler precursors.[1] This
process, typically proceeding through an S_N2 mechanism, involves the nucleophilic attack of
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an amine on an alkyl halide.[2] Cyclopropylamines are particularly interesting building blocks in
medicinal chemistry due to the unique conformational constraints and metabolic stability
imparted by the cyclopropyl moiety.[3][4] The strained three-membered ring enhances the
reactivity of the amine, making it a potent nucleophile.[3]

The target molecule, N-(2-(4-bromophenoxy)ethyl)cyclopropanamine, incorporates a
cyclopropylamine group and a bromophenoxy-ethyl moiety. This combination of functional
groups suggests its potential as an intermediate for the synthesis of biologically active
compounds and novel materials. This protocol outlines a robust procedure for the synthesis of
this compound, addressing common challenges in amine alkylation such as polyalkylation.[5][6]

Reaction Scheme

The overall reaction is the N-alkylation of cyclopropanamine with 1-bromo-2-(4-
bromophenoxy)ethane.
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Cyclopropanamine

N-(2-(4-bromophenoxy)ethyl)cyclopropanamine HBr
—>

1-bromo-2-(4-bromophenoxy)ethane
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Reaction Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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